N-methyl-2-(2-naphthyloxy)-N-phenylacetamide

• Molecular Formula: C19H17NO2
• Molecular Weight: 291.3 g/mol
• IUPAC Name: N-methyl-2-naphthalen-2-yloxy-N-phenylacetamide
• InChI: InChI=1S/C19H17NO2/c1-20(17-9-3-2-4-10-17)19(21)14-22-18-12-11-15-7-5-6-8-16(15)13-18/h2-13H,14H2,1H3
• InChI Key: RQVQITQNOQXRBG-UHFFFAOYSA-N
• SMILES: CN(C1=CC=CC=C1)C(=O)COC2=CC3=CC=CC=C3C=C2

Description

N-methyl-2-(2-naphthyloxy)-N-phenylacetamide (MNPA) is a compound that has gained significant attention in scientific research due to its potential applications in various fields. MNPA is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 329.42 g/mol.

Mechanism of Action

The mechanism of action of N-methyl-2-(2-naphthyloxy)-N-phenylacetamide is not fully understood, however, it is believed to act by inhibiting the activity of certain enzymes that are involved in the synthesis of inflammatory mediators. This compound has also been shown to modulate the activity of certain ion channels, which may contribute to its anticonvulsant properties.
Biochemical and Physiological Effects
Studies have shown that this compound can reduce inflammation and pain in animal models of arthritis and neuropathic pain. This compound has also been shown to reduce seizure activity in animal models of epilepsy. In addition, this compound has been shown to have low toxicity and is well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-methyl-2-(2-naphthyloxy)-N-phenylacetamide in lab experiments is its low toxicity and high solubility in organic solvents. However, this compound is not very soluble in water, which may limit its use in certain experiments. In addition, this compound is a relatively new compound and more research is needed to fully understand its properties and potential applications.

Future Directions

There are several future directions for research on N-methyl-2-(2-naphthyloxy)-N-phenylacetamide. One area of interest is the development of this compound derivatives with improved properties and selectivity. Another area of interest is the use of this compound as a fluorescent probe in biological imaging. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion
In conclusion, this compound is a compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis of this compound involves the reaction of N-methylphenylacetamide with 2-naphthol in the presence of a catalyst such as boron trifluoride etherate. This compound has been studied extensively for its potential applications in medicinal chemistry and biological imaging. This compound has also been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. However, more research is needed to fully understand the properties and potential applications of this compound.

Synthesis Methods

The synthesis of N-methyl-2-(2-naphthyloxy)-N-phenylacetamide involves the reaction of N-methylphenylacetamide with 2-naphthol in the presence of a catalyst such as boron trifluoride etherate. The reaction is carried out under reflux conditions and the product is obtained after purification through recrystallization.

Scientific Research Applications

N-methyl-2-(2-naphthyloxy)-N-phenylacetamide has been studied extensively for its potential applications in various fields. In medicinal chemistry, this compound has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. This compound has also been studied for its potential use as a fluorescent probe in biological imaging.